![molecular formula Ce4O3S3 B078067 Cerium oxide sulfide (Ce2O2S) CAS No. 12442-45-4](/img/structure/B78067.png)
Cerium oxide sulfide (Ce2O2S)
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Overview
Description
Cerium oxide sulfide (Ce2O2S) is a rare earth compound that has gained significant attention in the scientific community due to its unique properties. It is a yellowish-white powder that is insoluble in water and has a high melting point of 2,200°C. Ce2O2S has been studied extensively for its potential applications in various fields, including catalysis, fuel cells, and biomedical research.
Mechanism of Action
The mechanism of action of Cerium oxide sulfide (Ce2O2S) is not fully understood, but it is believed to involve the transfer of oxygen species between the cerium and sulfur atoms. Cerium oxide sulfide (Ce2O2S) has been shown to act as a redox catalyst, with the ability to cycle between Ce3+ and Ce4+ states. It has also been suggested that Cerium oxide sulfide (Ce2O2S) can scavenge free radicals and protect cells from oxidative stress.
Biochemical and Physiological Effects:
Cerium oxide sulfide (Ce2O2S) has been shown to have antioxidant and anti-inflammatory effects in vitro and in vivo. It has been demonstrated to protect cells from oxidative stress-induced damage and to reduce the production of pro-inflammatory cytokines. Cerium oxide sulfide (Ce2O2S) has also been shown to have potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
Cerium oxide sulfide (Ce2O2S) has several advantages for use in lab experiments, including its high stability, low toxicity, and ease of synthesis. However, its insolubility in water can make it difficult to work with, and its high melting point can limit its use in certain applications.
Future Directions
There are several future directions for research on Cerium oxide sulfide (Ce2O2S), including its use as a catalyst in the production of renewable fuels, such as hydrogen and methane. It also has potential as a therapeutic agent for various diseases, including cancer and cardiovascular disease. Further studies are needed to fully understand the mechanism of action of Cerium oxide sulfide (Ce2O2S) and its potential applications in various fields.
Synthesis Methods
The synthesis of Cerium oxide sulfide (Ce2O2S) can be achieved through various methods, including solid-state reactions, hydrothermal synthesis, and sol-gel methods. Solid-state reactions involve heating cerium oxide and sulfur at high temperatures, resulting in the formation of Cerium oxide sulfide (Ce2O2S). Hydrothermal synthesis involves the reaction of cerium nitrate and sodium sulfide in water at high temperatures and pressures. Sol-gel methods involve the use of a cerium precursor and a sulfur-containing reagent to form a gel, which is then dried and calcined to obtain Cerium oxide sulfide (Ce2O2S).
Scientific Research Applications
Cerium oxide sulfide (Ce2O2S) has been extensively studied for its catalytic properties, particularly in the oxidation of carbon monoxide and hydrocarbons. It has also been used as a catalyst in the synthesis of hydrogen peroxide. Cerium oxide sulfide (Ce2O2S) has been investigated for its potential use in fuel cells, as it exhibits high oxygen storage capacity and good electrical conductivity. In biomedical research, Cerium oxide sulfide (Ce2O2S) has been studied for its antioxidant and anti-inflammatory properties.
properties
CAS RN |
12442-45-4 |
---|---|
Molecular Formula |
Ce4O3S3 |
Molecular Weight |
704.7 g/mol |
IUPAC Name |
cerium(3+);oxygen(2-);trisulfide |
InChI |
InChI=1S/4Ce.3O.3S/q4*+3;6*-2 |
InChI Key |
AYVSFCWFFNLUIS-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[S-2].[S-2].[S-2].[Ce+3].[Ce+3].[Ce+3].[Ce+3] |
Canonical SMILES |
[O-2].[O-2].[O-2].[S-2].[S-2].[S-2].[Ce+3].[Ce+3].[Ce+3].[Ce+3] |
Other CAS RN |
12442-45-4 |
synonyms |
dicerium dioxide sulphide |
Origin of Product |
United States |
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